Cas no 5023-67-6 (Benzene,1-methoxy-4-[(phenylthio)methyl]-)

• Product Name: Benzene,1-methoxy-4-[(phenylthio)methyl]-
• CAS No: 5023-67-6
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• MDL: MFCD00598890
• CID: 385280
• PubChem ID: 262753
• Update Time: 2025-11-02

Benzene,1-methoxy-4-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-4-[(phenylthio)methyl]-
• 1-methoxy-4-(phenylsulfanylmethyl)benzene
• (4-methoxybenzyl)(phenyl)sulfane
• (4-methoxyphenyl)methyl phenyl sulfide
• 1-Methoxy-4-(phenylmercapto-methyl)-benzol
• 1-methoxy-4-(phenylsulfanyl-methyl)-benzene
• 1-methoxy-4-[(phenylsulfanyl)methyl]benzene
• 4-methoxybenzylphenylsulfide
• AC1L6860
• AC1Q7DZG
• AR-1C4241
• CTK4J2279
• NCIOpen2_006111
• NSC96691
• p-methoxybenzyl phenyl sulfide
• SureCN2272164
• AKOS024382380
• FAWFBIHSPIZYHU-UHFFFAOYSA-N
• NSC-96691
• AS-61129
• 5023-67-6
• D86241
• SCHEMBL2272164
• MFCD00598890
• methyl 4-[(phenylsulfanyl)methyl]phenyl ether
• DTXSID00294447

• MDL： MFCD00598890
• Inchi： 1S/C14H14OS/c1-15-13-9-7-12(8-10-13)11-16-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： FAWFBIHSPIZYHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 230.07662
• Monoisotopic Mass: 230.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.98750

Additional information on Benzene,1-methoxy-4-[(phenylthio)methyl]-

Benzene,1-methoxy-4-[(phenylthio)methyl]- (CAS No. 5023-67-6): A Comprehensive Overview

Benzene,1-methoxy-4-[(phenylthio)methyl]- (CAS No. 5023-67-6) is a specialized organic compound that has garnered significant interest in various industrial and research applications. This aromatic compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced materials and fine chemicals. With the growing demand for high-performance chemical intermediates, this compound has become a focal point for researchers and manufacturers alike.

The molecular formula of Benzene,1-methoxy-4-[(phenylthio)methyl]- is C14H14OS, and it features a methoxy group and a phenylthio moiety attached to a benzene ring. This structural configuration imparts distinct chemical properties, making it a versatile building block in organic synthesis. Recent studies highlight its potential in pharmaceutical intermediates and agrochemical formulations, aligning with the current trend towards sustainable and efficient chemical processes.

One of the key advantages of Benzene,1-methoxy-4-[(phenylthio)methyl]- is its stability under various reaction conditions. This property makes it an ideal candidate for catalysis research and polymer chemistry. Industry experts often search for "CAS 5023-67-6 applications" or "synthesis of methoxy-phenylthio compounds," reflecting the compound's relevance in cutting-edge chemical innovations. Additionally, its role in flavor and fragrance industries has been explored, further broadening its commercial appeal.

From a market perspective, the demand for Benzene,1-methoxy-4-[(phenylthio)methyl]- is expected to rise, driven by advancements in green chemistry and bio-based materials. Companies are increasingly investing in R&D to optimize its production processes, reducing environmental impact. This aligns with the global shift towards sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In laboratory settings, Benzene,1-methoxy-4-[(phenylthio)methyl]- is often utilized as a reference standard for analytical purposes. Its well-defined spectroscopic properties, including NMR and MS data, make it a reliable choice for quality control and method validation. Researchers frequently inquire about "5023-67-6 spectroscopic characteristics" or "handling precautions for methoxy-phenylthio derivatives," underscoring its technical significance.

The compound's compatibility with cross-coupling reactions has also been a subject of interest. As the chemical industry explores more efficient synthetic routes, Benzene,1-methoxy-4-[(phenylthio)methyl]- serves as a valuable intermediate in palladium-catalyzed transformations. This application is particularly relevant in the context of drug discovery and material science, where precision and yield are paramount.

Looking ahead, the potential of Benzene,1-methoxy-4-[(phenylthio)methyl]- in nanotechnology and electronic materials is being investigated. Its ability to form stable thin films and its electron-donating properties make it a candidate for organic semiconductors. This aligns with the increasing search trends for "advanced organic electronic materials" and "CAS 5023-67-6 in nanotechnology," highlighting its futuristic applications.

In conclusion, Benzene,1-methoxy-4-[(phenylthio)methyl]- (CAS No. 5023-67-6) is a multifaceted compound with wide-ranging applications. Its unique chemical properties, coupled with its relevance in emerging technologies, position it as a critical component in modern chemistry. As research continues to uncover new uses, this compound is poised to play an even greater role in shaping the future of specialty chemicals and innovative materials.